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Compound of Interest

Compound Name: 1-(2-Bromophenyl)piperidin-2-one

Cat. No.: B1346838

Initial research indicates a significant lack of specific neuropharmacological data for the
compound 1-(2-Bromophenyl)piperidin-2-one. While the broader class of piperidine
derivatives has been extensively studied for various biological activities, including those
affecting the central nervous system, this particular molecule does not appear to be a
prominent subject of published research in neuropharmacology.

Our comprehensive search of scientific literature and databases did not yield specific studies
detailing the mechanism of action, receptor binding affinities, or in vivo and in vitro
neuropharmacological effects of 1-(2-Bromophenyl)piperidin-2-one. Consequently, the
creation of detailed application notes, experimental protocols, and signaling pathway diagrams
as requested is not feasible based on the currently available information.

General Landscape of Piperidine Derivatives in
Neuropharmacology

Piperidine and its derivatives are well-established scaffolds in medicinal chemistry and
neuropharmacology. They are core structures in a wide array of therapeutic agents targeting
the central nervous system. The versatility of the piperidine ring allows for the synthesis of
compounds with diverse pharmacological profiles, including:

» Analgesics: Many potent opioid and non-opioid analgesics feature a piperidine moiety.
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» Antipsychotics: Several typical and atypical antipsychotics incorporate the piperidine
structure.

e Antidepressants: Certain classes of antidepressants utilize the piperidine scaffold.

» Cognition Enhancers: Compounds targeting various receptors involved in cognitive
processes often contain a piperidine ring.

The biological activity of piperidine derivatives is highly dependent on the nature and position of
substituents on the piperidine ring and any attached aromatic systems.

Potential Areas of Investigation for 1-(2-
Bromophenyl)piperidin-2-one

Given the structural features of 1-(2-Bromophenyl)piperidin-2-one, hypothetical areas of
neuropharmacological investigation could be proposed. The presence of a bromophenyl group
and a lactam function within the piperidin-2-one core could confer affinity for various CNS
targets. However, without experimental data, any proposed mechanism or application remains
purely speculative.

Conclusion

At present, "1-(2-Bromophenyl)piperidin-2-one" is not a well-characterized compound within
the field of neuropharmacology. There is a notable absence of published research to support
the generation of detailed application notes or experimental protocols for its use. Researchers
and drug development professionals interested in this specific molecule would need to
undertake foundational in vitro and in vivo studies to determine its pharmacological profile and
potential therapeutic applications.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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